Cas no 13386-35-1 (Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl-)

Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl- structure
13386-35-1 structure
Product Name:Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl-
CAS No:13386-35-1
MF:C14H14ClNO
MW:247.720062732697
CID:1234022
PubChem ID:2853623
Update Time:2025-04-20

Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl-
    • SR-01000214001
    • SCHEMBL10976262
    • CBMicro_024970
    • CCG-12135
    • [5-chloro-2-(methylamino)phenyl]-phenylmethanol
    • [5-chloro-2-(methylamino)phenyl](phenyl)methanol
    • DB-189788
    • BIM-0025077.P001
    • SR-01000214001-1
    • (5-Chloro-2-(methylamino)phenyl)(phenyl)methanol
    • Oprea1_810056
    • 13386-35-1
    • Inchi: 1S/C14H14ClNO/c1-16-13-8-7-11(15)9-12(13)14(17)10-5-3-2-4-6-10/h2-9,14,16-17H,1H3
    • InChI Key: ZPUSFOHQVMOPOT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(C1C=CC=CC=1)O)NC

Computed Properties

  • Exact Mass: 247.07652
  • Monoisotopic Mass: 247.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26
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